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Experimental Protocols & Validation Data

The table below summarizes key methodologies from two studies that used Citalopram-d6 as an internal

standard, following FDA validation guidelines.

Study Focus Key Experimental Steps Internal Standard Used Reported Validation Metrics

| Quantitative MALDI-MSI [1] | 1. Sample Prep: Mouse brain sections (14 pm) on conductive glass. 2.
Standard Application: Homogeneous application of Citalopram-d6. 3. Matrix Application: DHB matrix
in 50% ACN, 0.2% TFA. 4. Data Acquisition: MALDI-TOF and MALDI-FTICR MS. 5. Data Analysis:
Normalization of citalopram signal to Citalopram-d6. | Citalopram-d6 [1] | Selectivity, Accuracy,
Precision, Recovery, Linearity, Sensitivity (LLOQ), Reproducibility, Stability. Results cross-validated
with LC-MS/MS method [1]. | | Turbulent Flow LC-MS/MS [2] | 1. Sample Prep: Human serum protein
precipitation. 2. Online Extraction: Turbulent flow chromatography. 3. Chromatography: Hypersil Gold
C18 column. 4. Detection: TSQ Vantage tandem mass spectrometer. | [sotopically labeled internal standards
for each analyte [2] | Precision: Intra-assay <9.2%, Inter-assay <14.8%. Linearity: 5-1000 ng/mL for all
analytes. Correlation: Strong correlation (R = 0.9929-0.9971) with other LC-MS/MS methods [2]. |
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Application Workflow for Quantitative MALDI-MSI

The following diagram illustrates the optimized workflow for the quantitative MALDI-MSI method, which
robustly incorporated Citalopram-d6 [1].
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Sample Preparation

Mouse Brain Tissue
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Cryosectioning (14 pm)

l

Mount on Conductive Glass

Standard & Matrix Application
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:

Apply Internal Standard
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:

Apply MALDI Matrix
(DHB)

Data Acquisition & Analysis

MALDI-MSI Analysis
(TOF or FTICR Mass Analyzer)

:

Spatial Data Normalization
(Citalopram / Citalopram-d6)

:

Cross-Validation
(LC-MS/MS Method)
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Insights on Citalopram-d6 Performance

Based on the gathered research, here are the key points regarding the use of Citalopram-d6:

¢ Proven Robustness in Complex Assays: Citalopram-d6 was integral to a fully validated MALDI-
MSI method that was cross-validated against a reference LC-MS/MS method. The results showed no
significant difference in measured brain concentrations, demonstrating its reliability for quantitative
imaging [1].

¢ Role in Normalization: In the cited study, Citalopram-d6 was applied homogeneously over the
tissue section. This allowed researchers to correct for variations in ionization efficiency and matrix
effects across the sample, which is critical for achieving accurate quantification in MALDI-MSI [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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